Cas no 138149-97-0 (N'-(2-Chloro-5-thiazolyl)methyl-N-nitro-carbamimidothioic Acid Methyl Ester)

• Product Name: N'-(2-Chloro-5-thiazolyl)methyl-N-nitro-carbamimidothioic Acid Methyl Ester
• CAS No: 138149-97-0
• MF: C₆H₇ClN₄O₂S₂
• MW: 266.728376626968
• CID: 1251214
• Update Time: 2025-05-30

N'-(2-Chloro-5-thiazolyl)methyl-N-nitro-carbamimidothioic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, N-[(2-chloro-5-thiazolyl)methyl]-N'-nitro-,methyl ester
• N'-(2-Chloro-5-thiazolyl)methyl-N-nitro-carbamimidothioic Acid Methyl Ester

• Inchi： 1S/C6H7ClN4O2S2/c1-14-6(10-11(12)13)9-3-4-2-8-5(7)15-4/h2H,3H2,1H3,(H,9,10)
• InChI Key： AJPJSQCDGQOYJQ-UHFFFAOYSA-N
• SMILES： C(=NCC1SC(Cl)=NC=1)(SC)N[N+]([O-])=O

Computed Properties

• Exact Mass: 265.97011

Experimental Properties

• PSA: 80.42

Additional information on N'-(2-Chloro-5-thiazolyl)methyl-N-nitro-carbamimidothioic Acid Methyl Ester

N'-(2-Chloro-5-thiazolyl)methyl-N-nitro-carbamimidothioic Acid Methyl Ester (CAS No. 138149-97-0): A Comprehensive Overview

N'-(2-Chloro-5-thiazolyl)methyl-N-nitro-carbamimidothioic Acid Methyl Ester (CAS No. 138149-97-0) is a specialized chemical compound with significant applications in modern chemistry and material science. This compound, often referred to in research circles for its unique structural properties, belongs to the class of thiazole derivatives, which are known for their diverse biological and chemical functionalities. The presence of both nitro and thiazolyl groups in its structure makes it a subject of interest for synthetic chemists and industrial applications.

The molecular formula of N'-(2-Chloro-5-thiazolyl)methyl-N-nitro-carbamimidothioic Acid Methyl Ester is C₇H₉ClN₄O₃S₂, and it features a thiazole ring substituted with a chloro group at the 2-position. This structural motif is particularly noteworthy because thiazole derivatives are frequently explored in pharmaceutical and agrochemical research due to their bioactivity. The compound's methyl ester and nitro-carbamimidothioic functionalities further enhance its reactivity, making it a versatile intermediate in organic synthesis.

One of the most searched questions about N'-(2-Chloro-5-thiazolyl)methyl-N-nitro-carbamimidothioic Acid Methyl Ester relates to its synthesis and purification methods. Researchers often seek information on optimizing yields and minimizing byproducts during its production. Recent advancements in green chemistry have also sparked interest in eco-friendly synthesis routes for such compounds, aligning with global sustainability trends. The compound's stability under various conditions is another hot topic, as it influences storage and handling protocols in industrial settings.

In terms of applications, N'-(2-Chloro-5-thiazolyl)methyl-N-nitro-carbamimidothioic Acid Methyl Ester is primarily utilized as a building block in the synthesis of more complex molecules. Its thiazole core is a common scaffold in drug discovery, particularly for designing antimicrobial and anti-inflammatory agents. Additionally, the compound's nitro group offers opportunities for further functionalization, enabling the creation of novel materials with tailored properties. This versatility has led to its use in academic and industrial research projects worldwide.

The market dynamics for N'-(2-Chloro-5-thiazolyl)methyl-N-nitro-carbamimidothioic Acid Methyl Ester reflect the growing demand for specialized chemical intermediates. With the rise of precision agriculture and personalized medicine, there is an increasing need for high-purity compounds like this one. Suppliers and manufacturers are focusing on scalable production techniques to meet the needs of research institutions and commercial enterprises. Quality control, including HPLC and NMR analysis, is critical to ensuring the compound meets the stringent standards required for advanced applications.

Safety and regulatory compliance are also key considerations when working with N'-(2-Chloro-5-thiazolyl)methyl-N-nitro-carbamimidothioic Acid Methyl Ester. While it is not classified as a hazardous material, proper handling procedures should always be followed to avoid exposure. Researchers are advised to consult safety data sheets (SDS) and adhere to laboratory best practices. The compound's compatibility with other reagents and solvents is another area of interest, particularly for those designing multi-step synthetic pathways.

Looking ahead, the future of N'-(2-Chloro-5-thiazolyl)methyl-N-nitro-carbamimidothioic Acid Methyl Ester appears promising, with potential applications in emerging fields such as nanotechnology and bioconjugation. Its unique chemical properties make it a candidate for developing smart materials and targeted drug delivery systems. As research continues to uncover new uses for thiazole derivatives, this compound is likely to remain a valuable tool for scientists and engineers.

In summary, N'-(2-Chloro-5-thiazolyl)methyl-N-nitro-carbamimidothioic Acid Methyl Ester (CAS No. 138149-97-0) is a multifaceted compound with wide-ranging applications in chemistry and beyond. Its structural features, synthesis methods, and potential uses make it a subject of ongoing research and commercial interest. By staying informed about the latest developments and adhering to best practices, professionals can leverage this compound to drive innovation in their respective fields.